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Compound of Interest

Compound Name: Levallorphan

Cat. No.: B1674846

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of levallorphan tartrate
and protocols for its preparation for in vitro and in vivo experiments. Levallorphan is an opioid
modulator, acting as an antagonist at the p-opioid receptor (MOR) and an agonist at the k-
opioid receptor (KOR).[1]

Physicochemical Properties and Solubility

Levallorphan tartrate is a white to practically white crystalline powder. It is known to be
sensitive to light, and therefore, solutions should be protected from light to prevent degradation.

Table 1: Solubility of Levallorphan Tartrate
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Approximate

Solvent Solubility Concentration Source
(mg/mL)

Water 1gin~20mL ~50 mg/mL [2]

5 mg/mL (clear
Water ] 5 mg/mL [3114]

solution)
Ethanol 1gin~60 mL ~16.7 mg/mL [2]
Dimethyl Sulfoxide 10 mg/mL (clear

} 10 mg/mL [3114]

(DMSO) solution)
Chloroform Insoluble N/A [2]
Ether Practically Insoluble N/A [2]

Experimental Protocols

Protocol 1: Preparation of Aqueous Stock Solution (e.g.,

10 mg/mL)

This protocol is suitable for preparing a stock solution that can be further diluted in aqueous

buffers for various in vitro assays or for direct use in some in vivo paradigms.

Materials:

e Levallorphan tartrate powder

o Sterile, deionized or distilled water

o Sterile conical tubes or vials

e \ortex mixer

o Calibrated balance

e Spatula
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Procedure:

Weigh the desired amount of levallorphan tartrate powder using a calibrated balance. For
example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the powder.

Transfer the powder to a sterile conical tube or vial.
Add a portion of the sterile water to the tube (e.g., 0.5 mL).

Vortex the mixture thoroughly to dissolve the powder. Gentle warming in a water bath (37°C)
may aid in dissolution.

Once the powder is completely dissolved, add the remaining volume of sterile water to reach
the final desired concentration (e.g., bring the total volume to 1 mL).

Vortex the solution again to ensure homogeneity.

Store the stock solution protected from light. For short-term storage (1-2 days), refrigeration
at 2-8°C is recommended. For long-term storage, aliquot the solution and store at -20°C.
Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Stock Solution in DMSO
(e.g., 10 mg/mL)

DMSO is a common solvent for preparing high-concentration stock solutions of organic

molecules for use in cell-based assays.

Materials:

Levallorphan tartrate powder

Anhydrous, sterile-filtered DMSO

Sterile conical tubes or vials

Vortex mixer

Calibrated balance
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e Spatula

Procedure:

Weigh the desired amount of levallorphan tartrate powder (e.g., 10 mg).
o Transfer the powder to a sterile conical tube or vial.

e Add the required volume of sterile DMSO (e.g., 1 mL) to the tube.

¢ Vortex the mixture until the powder is completely dissolved.

o Store the DMSO stock solution in small aliquots at -20°C to minimize freeze-thaw cycles and
exposure to moisture.

Note on using DMSO stock solutions: When preparing working solutions for cell culture
experiments, the final concentration of DMSO should be kept low (typically below 0.5%) to
avoid solvent-induced cytotoxicity.

Protocol 3: Preparation of Levallorphan Tartrate in
Saline for In Vivo Administration (e.g., 1 mg/mL)

This protocol is designed for the preparation of an injectable solution for animal studies, such
as subcutaneous (s.c.) or intravenous (i.v.) administration.

Materials:

Levallorphan tartrate powder

Sterile, physiological saline (0.9% NacCl)

Sterile conical tubes or vials

Vortex mixer

Calibrated balance

Sterile syringe filter (0.22 pm)
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Procedure:

» Weigh the appropriate amount of levallorphan tartrate powder to achieve the desired final
concentration. For a 1 mg/mL solution, weigh 10 mg for a final volume of 10 mL.

e Transfer the powder to a sterile tube.
e Add the sterile physiological saline to the tube.
» Vortex thoroughly until the powder is completely dissolved.

e To ensure sterility for injection, filter the solution through a 0.22 um sterile syringe filter into a
new sterile vial.

e The solution is now ready for administration. It is recommended to prepare this solution fresh
on the day of the experiment.

Diagrams
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Caption: Experimental workflow for levallorphan tartrate preparation.
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Caption: Levallorphan tartrate's dual action on opioid receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Levallorphan
Tartrate in Experimental Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674846#levallorphan-tartrate-solubility-and-solution-
preparation-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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